Cas no 391225-29-9 (N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide)

• Product Name: N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide
• CAS No: 391225-29-9
• MF: C₂₃H₂₀N₂O₂S
• MW: 388.482104301453
• CID: 6407647
• PubChem ID: 3539443
• Update Time: 2025-05-21

N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide
• N-[4-(4-propoxyphenyl)-1,3-thiazol-2-yl]naphthalene-1-carboxamide
• 391225-29-9
• AKOS003048436
• Oprea1_284677
• F0174-0071
• N-(4-(4-propoxyphenyl)thiazol-2-yl)-1-naphthamide
• 1-Naphthalenecarboxamide, N-[4-(4-propoxyphenyl)-2-thiazolyl]-

• Inchi： 1S/C23H20N2O2S/c1-2-14-27-18-12-10-17(11-13-18)21-15-28-23(24-21)25-22(26)20-9-5-7-16-6-3-4-8-19(16)20/h3-13,15H,2,14H2,1H3,(H,24,25,26)
• InChI Key： HOPRNSDWPVZDNY-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3=CC=C(OCCC)C=C3)=CS2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 388.12454906g/mol
• Monoisotopic Mass: 388.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Predicted)
• pka: 6.83±0.70(Predicted)

Additional information on N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide

N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide: A Comprehensive Overview

N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide, identified by the CAS number 391225-29-9, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule combines a naphthalene ring system with a thiazole moiety and a propoxyphenyl group, creating a complex structure that offers diverse functional groups for interaction with biological systems.

The synthesis of N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide involves a multi-step process that typically begins with the preparation of the naphthalene carboxylic acid derivative. This is followed by coupling reactions to introduce the thiazole and propoxyphenyl groups. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for research purposes.

Structurally, the compound exhibits a high degree of conjugation due to the naphthalene and thiazole rings. This conjugation enhances its stability and electronic properties, which are crucial for its potential use as a pharmaceutical agent. The presence of the propoxy group introduces additional hydrophobicity, which may influence the compound's solubility and bioavailability.

Recent studies have explored the pharmacological properties of N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide. Research indicates that this compound exhibits potent activity against various enzyme targets, suggesting its potential as an inhibitor in therapeutic applications. For instance, experiments have demonstrated its ability to modulate kinase activity, which is critical in pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic activity, the compound has shown promise in preclinical models of neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with key receptors makes it a candidate for treating conditions such as Alzheimer's disease. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance efficacy and reduce potential side effects.

The application of computational chemistry techniques has provided deeper insights into the molecular interactions of N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide. Docking studies have revealed favorable binding modes with target proteins, corroborating experimental findings. These computational approaches are instrumental in guiding further modifications to improve drug-like properties.

Looking ahead, N-4-(4-propoxyphenyl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide holds significant potential as a lead compound for drug discovery. Its unique combination of structural features and biological activity positions it as a valuable tool in addressing unmet medical needs. Continued research will focus on advancing its development through clinical trials and exploring additional therapeutic applications.